Cas no 628709-25-1 (1H-Indole, 7-methyl-5-nitro-2-propyl-)

• Product Name: 1H-Indole, 7-methyl-5-nitro-2-propyl-
• CAS No: 628709-25-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 1647663
• Update Time: 2024-09-12

1H-Indole, 7-methyl-5-nitro-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 7-methyl-5-nitro-2-propyl-

• Inchi： 1S/C12H14N2O2/c1-3-4-10-6-9-7-11(14(15)16)5-8(2)12(9)13-10/h5-7,13H,3-4H2,1-2H3
• InChI Key： OTNSBGBZIWAHSK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C([N+]([O-])=O)C=C2C)C=C1CCC

Computed Properties

• Exact Mass: 218.10562

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 396.3±37.0 °C(Predicted)
• PSA: 58.93
• pka: 16.09±0.30(Predicted)